DL-2-Methylbutyric Acid Methyl Ester
DL-2-Methylbutyric Acid Methyl Ester
Methyl (S)-2-methylbutanoate, also known as fema 2719, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl (S)-2-methylbutanoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl (S)-2-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl (S)-2-methylbutanoate is primarily located in the cytoplasm. Outside of the human body, methyl (S)-2-methylbutanoate can be found in fruits and pomes. This makes methyl (S)-2-methylbutanoate a potential biomarker for the consumption of these food products.
Methyl (S)-2-Methylbutanoate is a fatty acid ester.
Methyl (S)-2-Methylbutanoate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
868-57-5
VCID:
VC0153919
InChI:
InChI=1S/C6H12O2/c1-4-5(2)6(7)8-3/h5H,4H2,1-3H3
SMILES:
CCC(C)C(=O)OC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
DL-2-Methylbutyric Acid Methyl Ester
CAS No.: 868-57-5
Reference Standards
VCID: VC0153919
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 868-57-5 |
|---|---|
| Product Name | DL-2-Methylbutyric Acid Methyl Ester |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | methyl 2-methylbutanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-5(2)6(7)8-3/h5H,4H2,1-3H3 |
| Standard InChIKey | OCWLYWIFNDCWRZ-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)OC |
| Canonical SMILES | CCC(C)C(=O)OC |
| Density | 0.879-0.883 |
| Physical Description | almost colourless liquid/sweet, fruity, apple-like odou |
| Description | Methyl (S)-2-methylbutanoate, also known as fema 2719, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl (S)-2-methylbutanoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl (S)-2-methylbutanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl (S)-2-methylbutanoate is primarily located in the cytoplasm. Outside of the human body, methyl (S)-2-methylbutanoate can be found in fruits and pomes. This makes methyl (S)-2-methylbutanoate a potential biomarker for the consumption of these food products. Methyl (S)-2-Methylbutanoate is a fatty acid ester. |
| Solubility | soluble in alcohol, most fixed oils; insoluble in wate |
| Synonyms | 2-Methylbutyric Acid Methyl Ester; α-Methylbutyric Acid Methyl Ester; (±)-Methyl 2-Methylbutanoate; (±)-Methyl α-Methylbutyrate; 2-Methylbutanoic Acid Methyl Ester; Methyl 2-Methylbutanoate; Methyl 2-Methylbutyrate; Methyl Anteisovalerate; Methyl dl- |
| PubChem Compound | 13357 |
| Last Modified | Nov 11 2021 |
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